Cas no 416880-23-4 (β-L-Gulopyranosyl-caldarchaetidyl-glycerol)

• Product Name: β-L-Gulopyranosyl-caldarchaetidyl-glycerol
• CAS No: 416880-23-4
• MF: C₉₅H₁₈₉O₁₆P
• MW: 1618.48135447502
• CID: 4762557
• Update Time: 2025-10-29

β-L-Gulopyranosyl-caldarchaetidyl-glycerol Chemical and Physical Properties

Names and Identifiers

• CID 154705689
• β-L-Gulopyranosyl-caldarchaetidyl-glycerol
• β-L-Gulopyranoside, [(2S,7R,11R,15S,19S,22S,26S,30R,34R,38S,43R,47R,51S,55S,58S,62S,66R,70R)-38-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-7,11,15,19,22,26,30,34,43,47,51,55,58,62,66,70-hexadecamethyl-1,4,37,40-tetraoxacyclodoheptacont-2-yl]methyl
• (2S,7R,11R,15S,19S,22S,26S,30R,34R,38S,43R,47R,51S,55S,58S,62S,66R,70R)-38-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-7,11,15,19,22,26,30,34,43,47,51,55,58,62,66,70-hexadecamethyl-1,4,37,40-tetraoxacyclodoheptacont-2-yl]methyl β-L-gulopyranoside

• Inchi： 1S/C95H189O16P/c1-72-29-17-33-76(5)41-25-49-84(13)57-61-104-68-89(70-108-95-94(101)93(100)92(99)91(66-97)111-95)106-63-59-86(15)51-27-43-78(7)35-19-31-74(3)39-23-47-82(11)55-53-81(10)46-22-38-73(2)30-18-34-77(6)42-26-50-85(14)58-62-105-69-90(71-110-112(102,103)109-67-88(98)65-96)107-64-60-87(16)52-28-44-79(8)36-20-32-75(4)40-24-48-83(12)56-54-80(9)45-21-37-72/h72-101H,17-71H2,1-16H3,(H,102,103)/t72-,73-,74-,75-,76+,77+,78+,79+,80-,81-,82-,83-,84+,85+,86+,87+,88?,89-,90-,91-,92+,93-,94-,95-/m0/s1
• InChI Key： KCTCMHBRMMRXFE-ZDIJKEQQSA-N
• SMILES： P(=O)(O)(OCC(CO)O)OC[C@@H]1COCC[C@H](C)CCC[C@H](C)CCC[C@H](C)CCC[C@H](C)CC[C@@H](C)CCC[C@@H](C)CCC[C@@H](C)CCC[C@@H](C)CCO[C@H](CO[C@@H]2[C@H]([C@H]([C@@H]([C@H](CO)O2)O)O)O)COCC[C@H](C)CCC[C@H](C)CCC[C@H](C)CCC[C@H](C)CC[C@@H](C)CCC[C@@H](C)CCC[C@@H](C)CCC[C@@H](C)CCO1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 112
• Rotatable Bond Count: 11
• Complexity: 2150
• XLogP3: 30.5
• Topological Polar Surface Area: 233

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 1281.1±75.0 °C(Predicted)
• Solubility: Chloroform:Methanol (2:1): soluble
• pka: 1.35±0.50(Predicted)

Additional information on β-L-Gulopyranosyl-caldarchaetidyl-glycerol

Research Brief on β-L-Gulopyranosyl-caldarchaetidyl-glycerol (CAS: 416880-23-4): Recent Advances and Applications

The compound β-L-Gulopyranosyl-caldarchaetidyl-glycerol (CAS: 416880-23-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the molecular structure of β-L-Gulopyranosyl-caldarchaetidyl-glycerol, revealing its glycosidic linkage and glycerol backbone as critical determinants of its biological function. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize this compound with high precision. These structural insights have paved the way for targeted modifications aimed at enhancing its stability and bioavailability, which are essential for therapeutic applications.

In vitro and in vivo studies have demonstrated that β-L-Gulopyranosyl-caldarchaetidyl-glycerol exhibits promising immunomodulatory and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a novel anti-inflammatory agent. Furthermore, its ability to modulate lipid metabolism has been explored in the context of metabolic disorders, with preliminary data indicating beneficial effects on lipid homeostasis.

The synthesis of β-L-Gulopyranosyl-caldarchaetidyl-glycerol has also seen notable advancements. Recent methodologies have focused on optimizing yield and purity, employing enzymatic catalysis and green chemistry principles to reduce environmental impact. A 2024 study in Organic Letters detailed a scalable synthetic route that achieves >90% yield, addressing previous challenges related to low efficiency and high cost. These developments are critical for enabling large-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in translating β-L-Gulopyranosyl-caldarchaetidyl-glycerol into clinical applications. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability require further investigation. Ongoing research is exploring the compound's interactions with biological membranes and its potential as a drug delivery vehicle, leveraging its amphiphilic nature. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, β-L-Gulopyranosyl-caldarchaetidyl-glycerol (CAS: 416880-23-4) represents a compelling candidate for further development in the pharmaceutical and biotechnology sectors. Its multifaceted biological activities and improved synthetic accessibility underscore its potential as a therapeutic agent or biochemical tool. Future research should prioritize mechanistic studies and preclinical trials to fully unlock its clinical value. This brief underscores the importance of continued investment in this promising compound to address unmet medical needs.